Cas no 1000932-45-5 (5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid)

• Product Name: 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid
• CAS No: 1000932-45-5
• MF: C₇H₆F₂O₃S
• MW: 208.1825
• CID: 5068886
• PubChem ID: 25489730
• Update Time: 2025-06-15

5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid
• 5-(difluoromethylsulfanylmethyl)furan-2-carboxylic acid
• Z228583260
• 5-{[(difluoromethyl)sulfanyl]methyl}furan-2-carboxylicacid
• NCGC00338535-01
• AKOS026727709
• EN300-30971
• CHEMBL5305880
• AB01330700-02
• 1000932-45-5
• 5-{[(difluoromethyl)thio]methyl}-2-furoic acid
• 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid

• Inchi： 1S/C7H6F2O3S/c8-7(9)13-3-4-1-2-5(12-4)6(10)11/h1-2,7H,3H2,(H,10,11)
• InChI Key： QUJDUFZQRQXIQK-UHFFFAOYSA-N
• SMILES： S(C([H])(F)F)C([H])([H])C1=C([H])C([H])=C(C(=O)O[H])O1

Computed Properties

• Exact Mass: 208.00057155g/mol
• Monoisotopic Mass: 208.00057155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.7

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 317.4±42.0 °C at 760 mmHg
• Flash Point: 145.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid

Introduction to 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid (CAS No. 1000932-45-5)

5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1000932-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonate derivatives and features a furan backbone, making it a structurally intriguing molecule with potential applications in drug discovery and material science.

The molecular structure of 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid consists of a furan ring substituted with a (difluoromethyl)sulfanylmethyl group at the 5-position and a carboxylic acid moiety at the 2-position. This unique arrangement of functional groups imparts distinct chemical properties, including reactivity, solubility, and metabolic stability, which are critical factors in evaluating its suitability for various applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The (difluoromethyl) group in this compound is particularly noteworthy, as it has been shown to improve the pharmacological activity of several therapeutic agents. For instance, fluorinated analogs have demonstrated enhanced efficacy in treating inflammatory diseases, infectious disorders, and certain types of cancer by modulating enzyme inhibition and receptor binding.

The sulfanylmethyl moiety further contributes to the compound's versatility, allowing for further derivatization and functionalization. This feature makes 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid a valuable intermediate in synthetic chemistry, enabling the preparation of more complex molecules with tailored properties. Researchers have explored its use in constructing novel heterocyclic compounds, which are often key scaffolds in drug design.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The combination of the furan ring and the sulfonate group creates a molecule that can interact with biological targets in multiple ways. For example, furan derivatives have been investigated for their antimicrobial and antiviral properties, while sulfonate groups are known for their role in drug-receptor interactions. The presence of both motifs suggests that 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid could serve as a lead compound for developing new therapeutic agents.

Recent studies have highlighted the importance of fluorinated sulfonates in medicinal chemistry due to their ability to enhance drug-like properties. A notable example is the development of fluorinated sulfonamides, which have shown improved activity against bacterial infections and parasitic diseases. The structural features of 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid align well with these trends, making it a promising candidate for further investigation.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for crop protection agents. Sulfonate-based compounds are widely used as herbicides, fungicides, and insecticides because of their efficacy and environmental compatibility. The unique structure of 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid may enable the development of novel agrochemicals that offer improved performance while minimizing ecological impact.

In terms of synthetic methodologies, 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid can be synthesized through multi-step reactions involving fluorination techniques and sulfonation processes. Advanced catalytic methods have been employed to enhance yield and purity, ensuring that the final product meets stringent quality standards. These synthetic approaches are critical for scaling up production and making the compound accessible for industrial applications.

The safety profile of this compound is another important consideration. While it does not fall under hazardous or controlled substance categories, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). As with any chemical compound used in research or industrial settings, adherence to regulatory guidelines is essential.

Future research directions may focus on exploring new derivatives of 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid to optimize its pharmacological properties further. Computational modeling techniques can be used to predict how modifications at different positions on the molecule will affect its biological activity. Additionally, high-throughput screening (HTS) methods may be employed to identify novel applications for this compound or its derivatives.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid. These technologies enable researchers to analyze vast datasets rapidly, identifying structural features that correlate with desired biological outcomes. Such advancements are transforming how new drugs are developed, making compounds like this one more accessible for therapeutic use.

In conclusion,5-{(Difluoromethyl)sulfanylmethyl}furan-2-carboxylic Acid (CAS No. 1000932-45-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further research aimed at developing novel drugs and crop protection agents. As scientific understanding continues to evolve，this compound will likely play an increasingly important role in advancing chemical biology and material science.